![molecular formula C15H20ClN B1484882 2,2-Dimethyl-3-(naphthalen-1-yl)propan-1-amine hydrochloride CAS No. 2098058-72-9](/img/structure/B1484882.png)
2,2-Dimethyl-3-(naphthalen-1-yl)propan-1-amine hydrochloride
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Overview
Description
2,2-Dimethyl-3-(naphthalen-1-yl)propan-1-amine hydrochloride (DMAHCl) is an organic compound that has been studied for its potential applications in scientific research. DMAHCl is a white crystalline solid with a molecular weight of 248.7 g/mol and a melting point of 97-99°C. It is a derivative of naphthalene, an aromatic hydrocarbon which is found in coal tar and petroleum. DMAHCl is used as a reagent in organic synthesis and has been studied for its potential applications in the fields of medicinal chemistry, materials science, and analytical chemistry.
Scientific Research Applications
2,2-Dimethyl-3-(naphthalen-1-yl)propan-1-amine hydrochloride: Scientific Research Applications:
Choline Acetyltransferase Inhibitors
This compound is used as a reactant in the preparation of choline acetyltransferase (ChA) inhibitors, which are significant in studies related to neurotransmitter regulation and neurodegenerative diseases .
Duloxetine Impurity Profiling
It serves as an impurity of Duloxetine, an antidepressant, and is used for the study of its pharmacokinetics and the impact on physiological parameters like blood pressure and heart rate .
Catalysis and Synthesis
The compound is involved in catalytic processes such as the copper (I)-catalyzed alkyne–azide cycloaddition reaction (CuAAC), which is known for its selectivity and stability in bond formation between molecules .
Vibrational Spectroscopy
It may be used in vibrational spectroscopy studies for structural characterization and analysis of molecular interactions .
Pharmaceutical Salt Preparation
The compound is also mentioned in methods for preparing pharmaceutically acceptable salts, which are crucial for drug development and formulation .
properties
IUPAC Name |
2,2-dimethyl-3-naphthalen-1-ylpropan-1-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N.ClH/c1-15(2,11-16)10-13-8-5-7-12-6-3-4-9-14(12)13;/h3-9H,10-11,16H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WATJUBIQMSTICT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CC1=CC=CC2=CC=CC=C21)CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.78 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethyl-3-(naphthalen-1-yl)propan-1-amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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